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Introduction

N-Oxalylglycine (NOG) is a naturally occurring small molecule that has garnered significant
interest within the scientific community for its role as a broad-spectrum inhibitor of 2-
oxoglutarate (20G) dependent oxygenases. These enzymes are critical in a variety of
biological processes, including hypoxic signaling and epigenetic regulation, making NOG a
valuable tool for research and a potential lead compound in drug discovery. This technical
guide provides a comprehensive overview of the discovery of N-Oxalylglycine in natural
sources, its known biological functions, and the methodologies employed for its identification.

Discovery and Natural Sources

N-Oxalylglycine was first identified as a natural product in the leaves of rhubarb (Rheum
rhabarbarum) and spinach (Spinacia oleracea)[1][2]. Interestingly, studies have shown that
NOG was not detected in Escherichia coli or human embryonic kidney cells (HEK 293T),
suggesting a specific biosynthesis in certain plant species[1].

Quantitative Data

Currently, there is a lack of publicly available quantitative data specifying the exact
concentration of N-Oxalylglycine in rhubarb and spinach leaves. While its presence has been
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confirmed, further studies are required to determine the precise amounts of this compound in
these natural sources.

Table 1: Natural Sources of N-Oxalylglycine and Data Availability

Quantitative Data (e.g.,

Natural Source Plant Part
mglkg)
Rhubarb (Rheum ] o ]
Leaves Not available in cited literature
rhabarbarum)
Spinach (Spinacia oleracea) Leaves Not available in cited literature

Experimental Protocols

While a detailed, step-by-step protocol for the extraction and quantification of N-Oxalylglycine
from plant material is not explicitly detailed in the available literature, a general workflow for the
identification of natural products can be described. This process typically involves extraction,
fractionation, and analysis.

General Experimental Workflow for Natural Product
Discovery
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General Experimental Workflow for Natural Product Discovery
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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